Cas no 208512-67-8 (Benzothiazole,6-methyl-5-nitro-)

• Product Name: Benzothiazole,6-methyl-5-nitro-
• CAS No: 208512-67-8
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 242047
• Update Time: 2024-01-26

Benzothiazole,6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-methyl-5-nitro-
• 6-Methyl-5-nitrobenzothiazole
• Benzothiazole, 6-methyl-5-nitro- (9CI)
• Benzothiazole, 6-methyl-5-nitro-

• Inchi： 1S/C8H6N2O2S/c1-5-2-8-6(9-4-13-8)3-7(5)10(11)12/h2-4H,1H3
• InChI Key： QTXGOKQUSIKSMD-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=C([N+]([O-])=O)C=C2N=C1

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 338.2±22.0 °C(Predicted)
• PSA: 56.03
• pka: -0.39±0.10(Predicted)